Cas no 5332-67-2 (2-(3,4-dichlorophenyl)-1,1,2-ethanetricarbonitrile)
5332-67-2 structure
Product Name:2-(3,4-dichlorophenyl)-1,1,2-ethanetricarbonitrile
CAS No:5332-67-2
MF:C11H5Cl2N3
MW:250.083499670029
CID:1581972
PubChem ID:219346
Update Time:2025-04-21
2-(3,4-dichlorophenyl)-1,1,2-ethanetricarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-dichlorophenyl)-1,1,2-ethanetricarbonitrile
- AKOS009047297
- SureCN9121316
- 2-(3,4-dichlorophenyl)-1,1,2-tricyanoethane
- Benzonitrile, 2-(3,4-dichlorophenoxy)-
- AG-I-02754
- CHEMBL139498
- KB-221379
- CTK5I0777
- AC1LAJHK
- AKOS009047297; SureCN9121316; 2-(3,4-dichlorophenyl)-1,1,2-tricyanoethane; Benzonitrile, 2-(3,4-dichlorophenoxy)-; AG-I-02754; CHEMBL139498; KB-221379; CTK5I0777; AC1LAJHK;
- 2-(3,1,2-ETHANETRICARBONITRILE
- NSC-545
- 4948-54-3
- 5332-67-2
- NSC545
- DTXSID00964234
- 2-(3,4-dichlorophenyl)ethane-1,1,2-tricarbonitrile
-
- Inchi: 1S/C11H5Cl2N3/c12-10-2-1-7(3-11(10)13)9(6-16)8(4-14)5-15/h1-3,8-9H
- InChI Key: POMXQAJRTLIQGV-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C(C#N)C(C#N)C#N)Cl
Computed Properties
- Exact Mass: 248.98625
- Monoisotopic Mass: 248.9860526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- PSA: 71.37
2-(3,4-dichlorophenyl)-1,1,2-ethanetricarbonitrile Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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